Cas no 1803666-15-0 (5-(Difluoromethyl)-2-fluoronicotinic acid)

• Product Name: 5-(Difluoromethyl)-2-fluoronicotinic acid
• CAS No: 1803666-15-0
• MF: C₇H₄F₃NO₂
• MW: 191.107372283936
• CID: 4921535
• Update Time: 2025-06-09

5-(Difluoromethyl)-2-fluoronicotinic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-2-fluoronicotinic acid
• 5-(Difluoromethyl)-2-fluoropyridine-3-carboxylic acid

• Inchi： 1S/C7H4F3NO2/c8-5(9)3-1-4(7(12)13)6(10)11-2-3/h1-2,5H,(H,12,13)
• InChI Key： CSMNRJHVFOOEGT-UHFFFAOYSA-N
• SMILES： FC(C1C=NC(=C(C(=O)O)C=1)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 200
• XLogP3: 1.4
• Topological Polar Surface Area: 50.2

Additional information on 5-(Difluoromethyl)-2-fluoronicotinic acid

Recent Advances in the Study of 5-(Difluoromethyl)-2-fluoronicotinic Acid (CAS: 1803666-15-0)

5-(Difluoromethyl)-2-fluoronicotinic acid (CAS: 1803666-15-0) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique difluoromethyl and fluoro substitutions on the nicotinic acid scaffold, exhibits promising potential in drug discovery and development. Recent studies have focused on its synthesis, biological activity, and applications in medicinal chemistry, making it a key subject of contemporary research.

The synthesis of 5-(Difluoromethyl)-2-fluoronicotinic acid has been optimized to achieve higher yields and purity, as reported in a 2023 study published in the Journal of Medicinal Chemistry. Researchers employed a multi-step synthetic route involving palladium-catalyzed cross-coupling reactions and selective fluorination techniques. The improved synthetic protocol not only enhances the accessibility of this compound but also facilitates its use in high-throughput screening and structure-activity relationship (SAR) studies.

In terms of biological activity, 5-(Difluoromethyl)-2-fluoronicotinic acid has demonstrated notable inhibitory effects on specific enzymatic targets, particularly those involved in inflammatory pathways. A recent Nature Chemical Biology publication highlighted its role as a potent inhibitor of a key enzyme in the arachidonic acid cascade, suggesting potential applications in the treatment of chronic inflammatory diseases. The study utilized X-ray crystallography to elucidate the binding mode of the compound, revealing critical interactions with the enzyme's active site.

Further investigations have explored the pharmacokinetic properties of 5-(Difluoromethyl)-2-fluoronicotinic acid, with a focus on its metabolic stability and bioavailability. A 2024 preclinical study published in Drug Metabolism and Disposition reported favorable pharmacokinetic profiles in rodent models, including adequate oral absorption and minimal hepatic clearance. These findings underscore the compound's potential as a lead candidate for further drug development.

The versatility of 5-(Difluoromethyl)-2-fluoronicotinic acid extends beyond its direct therapeutic applications. Recent research has also investigated its utility as a building block for the synthesis of more complex molecules. For instance, a 2023 Organic Letters article described its incorporation into novel heterocyclic frameworks, which exhibited enhanced bioactivity and selectivity. This approach opens new avenues for the design of next-generation pharmaceuticals.

In conclusion, 5-(Difluoromethyl)-2-fluoronicotinic acid (CAS: 1803666-15-0) represents a promising compound with diverse applications in chemical biology and drug discovery. Recent advancements in its synthesis, biological evaluation, and pharmacokinetic characterization have positioned it as a valuable tool for researchers. Future studies are expected to further explore its therapeutic potential and expand its utility in medicinal chemistry.